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Available Context on Tofimilast

Here is the information gathered from the search results regarding Tofimilast:

e Development Status: Clinical development for Tofimilast (also referenced as CP-325,366) was
discontinued due to a lack of efficacy [1] [2].

¢ Missing Data: The search results do not contain specific experimental data, such as IC50 values, for
Tofimilast's binding affinity to the PDE4A, PDE4B, and PDE4D subtypes.

General Experimental Protocols for PDE4 Profiling

While data for Tofimilast is unavailable, the methodologies for generating such data are well-established.

The table below outlines common key experiments used to profile PDE4 inhibitors [3].

Experiment .

Goal Typical Methodology Key Measured Outputs

In Vitro PDE4 Use recombinant human PDE4 enzymes; Half-maximal inhibitory

Inhibition incubate with test compound and cAMP; concentration (IC50) for each
measure remaining cCAMP [3]. PDE4 subtype (A, B, D).
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Experiment .

I Typical Methodology Key Measured Outputs

Cell-Based Treat relevant cell lines (e.g., hippocampal CAMP concentration;

Functional HT-22, immune cells) with the compound; phosphorylation levels of CREB

Activity measure intracellular cAMP accumulation or (cCAMP response element-binding
downstream signaling [3]. protein).

In Vivo Administer compound to animal models (e.qg., Immobility time (FST for

Behavioral mice); conduct behavioral tests like Forced antidepressant-like effect);

Profiling Swim Test (FST) or Novel Object Recognition  discrimination index (NOR for
(NOR) [3]. procognitive effect).

cAMP Signaling Pathway and PDE4 Inhibitor
Mechanism

The following diagram illustrates the central role of PDE4 in the cAMP signaling pathway, which is the
primary mechanism of action for PDE4 inhibitors like Tofimilast [3] [4] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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